Cas no 5566-13-2 (6-methyl-17alpha-hydroxypregnenolone)

• Product Name: 6-methyl-17alpha-hydroxypregnenolone
• CAS No: 5566-13-2
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 944275
• PubChem ID: 53842058
• Update Time: 2025-04-19

6-methyl-17alpha-hydroxypregnenolone Chemical and Physical Properties

Names and Identifiers

• 6-methyl-17alpha-hydroxypregnenolone
• 1,2,3,10,11,11a-Hexahydro-11-methoxy-6-methyl-5H-pyrrolo(2,1-c)(1,4)benzodiazepin-5-one
• 5H-Pyrrolo(2,1-c)(1,4)benzodiazepin-5-one, 1,2,3,10,11,11a-hexahydro-11-methoxy-6-methyl-
• 6-methyl-11-methoxy-1,2,3,10,11,11a-hexahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
• 6-methyl-11-methoxy-1,2,3,10,11,11a-hexahydro-5H-pyrrolo< 2,1-c> < 1,4> benzodiazepin-5-one
• 6-methyl-17-hydroxypregnenolone
• AC1L3TKT
• LS-139266
• 5566-13-2
• 1-((3S,8R,9S,10R,13S,14S,17R)-3,17-Dihydroxy-6,10,13-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone

• Inchi： 1S/C22H34O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h15-18,24-25H,5-12H2,1-4H3/t15-,16+,17-,18-,20+,21-,22-/m0/s1
• InChI Key： GJUIWZUADCWWOP-AIOPYVAHSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CC(C)=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 346.25079494g/mol
• Monoisotopic Mass: 346.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų